calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride

• CAS No.: 171199-20-5
• Molecular Formula: C6H11CaCl3N2O2
• Molecular Weight: 289.6 g/mol
• IUPAC Name: calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride
• InChI: InChI=1S/C6H11ClN2O2.Ca.2ClH/c1-3-5(7)9-11-6(10)8-4-2;;;/h3-4H2,1-2H3,(H,8,10);;2*1H/q;+2;;/p-2/b9-5-
• InChI Key: PWAUPHHBLVXNFG-WNRDOTPUSA-L
• Isomeric SMILES: CC/C(=N/OC(=O)NCC)/Cl.[Cl-].[Cl-].[Ca+2]
• Canonical SMILES: CCC(=NOC(=O)NCC)Cl.[Cl-].[Cl-].[Ca+2]

Description

Calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride is a chemical compound with the molecular formula C8H15CaCl3N2O2. It is known for its unique structure and properties, making it valuable in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride typically involves the reaction of calcium chloride with [(Z)-1-chloropropylideneamino] N-ethylcarbamate under controlled conditions. The reaction is carried out in an organic solvent, and the product is purified through crystallization .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of advanced equipment for mixing, heating, and purification to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

Calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Lithium aluminum hydride and sodium borohydride are commonly used reducing agents.

Substitution: Nucleophiles such as hydroxide ions or amines are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions may produce various substituted derivatives .

Scientific Research Applications

Calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Calcium;[(Z)-1-chlorobutylideneamino] N-ethylcarbamate;dichloride: Similar structure but with a butyl group instead of a propyl group.

Calcium;[(Z)-1-chloropropylideneamino] N,N-diethylcarbamate;dichloride: Similar structure but with an additional ethyl group on the carbamate moiety.

Uniqueness

Calcium;[(Z)-1-chloropropylideneamino] N-ethylcarbamate;dichloride is unique due to its specific molecular structure, which imparts distinct chemical and physical properties. These properties make it suitable for specialized applications in various fields .